Cas no 2171783-88-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid
• CAS No: 2171783-88-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6003784
• PubChem ID: 165577039
• Update Time: 2025-11-01

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid
• EN300-1559472
• 2171783-88-1
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-methoxycycloheptyl)carbamoyl]propanoic acid

• Inchi： 1S/C27H32N2O6/c1-34-18-8-6-7-17(13-14-18)28-26(32)24(15-25(30)31)29-27(33)35-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,17-18,23-24H,6-8,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： NZTZSQQIDVJHHP-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC(CC1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic Acid (CAS No. 2171783-88-1)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid, identified by its CAS number 2171783-88-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a 9H-fluoren-9-yl moiety and a 4-methoxycycloheptyl side chain, contribute to its distinct chemical properties and potential therapeutic applications.

The 9H-fluoren-9-yl group is a fused aromatic ring system that is commonly found in various bioactive molecules. Its electron-rich nature and ability to participate in π-stacking interactions make it an attractive feature for drug design. In contrast, the 4-methoxycycloheptyl side chain introduces steric bulk and lipophilicity, which can influence the compound's solubility, permeability, and overall pharmacokinetic profile. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of new therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The carboxylic acid and carbamoyl functionalities present in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid provide multiple sites for chemical modification, allowing for the synthesis of derivatives with enhanced biological activity. This flexibility has made this compound a valuable scaffold for medicinal chemists seeking to develop new drugs.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 9H-fluoren-9-yl methoxycarbonyl group typically involves the use of fluorenylmethyl chloroformate, while the incorporation of the 4-methoxycycloheptyl group often requires ring-closing metathesis or other cycloalkylation strategies. These synthetic steps highlight the complexity involved in producing this compound and underscore the expertise required for its preparation.

The biological activity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid has been explored in several preclinical studies. Initial research suggests that this compound may have potential applications in the treatment of neurological disorders due to its ability to interact with specific neurotransmitter receptors. Additionally, its structural features have led researchers to investigate its potential as an anti-inflammatory agent and as a modulator of cell signaling pathways involved in cancer progression.

One of the most exciting aspects of this compound is its potential for further derivatization to enhance its pharmacological properties. By modifying either the 9H-fluoren-9-yl or 4-methoxycycloheptyl moieties, researchers can fine-tune solubility, bioavailability, and target specificity. This adaptability makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid a versatile tool for drug discovery and development.

The latest advancements in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid interacts with biological targets at the molecular level. These simulations have helped researchers predict potential side effects and optimize dosing regimens, thereby accelerating the drug development process.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxycycloheptyl)carbamoylpropanoic acid (CAS No. 2171783-88-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely that 3-{(9H-fluorenine}-methylmboxy carbonylamino}-a-(a-metoxy cyclo heptylethanolaminol propanoic acid will play an increasingly important role in the development of novel therapeutic agents.